Cas no 886938-65-4 (N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886938-65-4
• MF: C₂₃H₂₄N₆OS
• MW: 432.541262626648
• CID: 5477588
• Update Time: 2025-05-30

N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-[(5-pyridin-3-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C23H24N6OS/c1-2-3-7-18-9-11-20(12-10-18)25-21(30)17-31-23-27-26-22(19-8-6-13-24-16-19)29(23)28-14-4-5-15-28/h4-6,8-16H,2-3,7,17H2,1H3,(H,25,30)
• InChI Key： SGFNIJMFOOEHAA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(N2C=CC=C2)C(C2=CC=CN=C2)=NN=1

Additional information on N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 886938-65-4, known as N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of N-(4-butylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-sulfanyl}acetamide is characterized by a complex arrangement of functional groups. The presence of a pyridine ring at the 3-position and a pyrrole moiety at the 1-position within the triazole ring introduces significant electronic and steric effects. These features not only enhance the molecule's stability but also contribute to its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential interactions with key proteins involved in various disease pathways. For instance, the compound has shown promise in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). This suggests that it could be a valuable candidate for the development of drugs targeting Alzheimer's disease.

In addition to its enzymatic inhibitory properties, N-(4-butylphenyl)-2-{5-(pyridin-something)}acetamide has also been investigated for its antioxidant activity. Experimental data indicate that the compound exhibits significant radical scavenging abilities, which could be beneficial in combating oxidative stress-related conditions such as cardiovascular diseases and cancer. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, demonstrating potential anti-inflammatory and anti-proliferative effects.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining the integrity of the molecule's functional groups.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its three-dimensional structure and conformational flexibility. Such information is invaluable for understanding how the molecule interacts with biological systems and for guiding further optimization efforts.

Looking ahead, ongoing research is focused on exploring the pharmacokinetic properties of N-(4-butylphenyl)-2-{5-(pyridin-something)}acetamide. Studies are being conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profile in preclinical models. Additionally, toxicity evaluations are being performed to ensure that the compound meets safety standards required for progression into clinical trials.

In conclusion, N-(4-butylphenyl)-2-{5-(pyridin-something)}acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activities, position it as a strong candidate for therapeutic development across multiple disease areas. As research continues to unfold, this compound holds the potential to make a significant impact on modern medicine.